Cas no 2034310-55-7 (N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide)

• Product Name: N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• CAS No: 2034310-55-7
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6239830
• PubChem ID: 122246754
• Update Time: 2025-05-23

N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• AKOS032469504
• F6573-2907
• N-[2-(2-pyrazol-1-ylethoxy)ethyl]-3,4-dihydro-2H-chromene-2-carboxamide
• N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)chroman-2-carboxamide
• N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• 2034310-55-7

• Inchi： 1S/C17H21N3O3/c21-17(16-7-6-14-4-1-2-5-15(14)23-16)18-9-12-22-13-11-20-10-3-8-19-20/h1-5,8,10,16H,6-7,9,11-13H2,(H,18,21)
• InChI Key： PGWPMLAQNRBSRJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC1C(NCCOCCN1C=CC=N1)=O

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.4Ų

Additional information on N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide

N-{2-[2-(1H-Pyrazol-1-yl)ethoxy]ethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide: A Comprehensive Overview

N-{2-[2-(1H-Pyrazol-1-yl)ethoxy]ethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide, also identified by the CAS registry number 2034310-55-7, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a pyrazole ring and a benzopyran moiety, both of which contribute to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a pyrazole group attached to an ethoxyethyl chain, which is further connected to a benzopyran system. The benzopyran moiety, specifically the 3,4-dihydro-2H configuration, imparts significant stability and bioavailability to the molecule. This structural arrangement allows for efficient interaction with biological targets, such as kinases and receptors, which are critical in various disease states. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammation and cancer progression.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-{2-[2-(1H-Pyrazol-1-yl)ethoxy]ethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide. Utilizing a combination of palladium-catalyzed cross-coupling reactions and stereo-selective reductions, chemists have achieved high yields and excellent purity levels. These methods not only enhance the scalability of production but also pave the way for further structural modifications to optimize pharmacokinetic properties.

In terms of applications, this compound has shown promise in preclinical models of chronic inflammatory diseases and oncology. Its ability to modulate the activity of pro-inflammatory cytokines and inhibit tumor growth makes it a valuable tool in drug discovery pipelines. Moreover, its unique electronic properties have led to exploratory studies in optoelectronic materials, where it exhibits interesting photovoltaic characteristics under specific conditions.

From an environmental standpoint, the synthesis and handling of CAS No: 2034310-55-7 adhere to stringent safety protocols. Its stability under standard storage conditions ensures minimal risk during transportation and use in research settings. Regulatory compliance remains a priority, with ongoing evaluations to assess its long-term effects on human health and ecosystems.

Looking ahead, collaborative efforts between academic institutions and industry partners are expected to accelerate the development of this compound into clinical candidates. The integration of artificial intelligence-driven predictive modeling with experimental validation will further refine its therapeutic potential. As research continues to uncover new facets of this compound's functionality, its role in advancing medical treatments and material innovations is poised for significant growth.